Cas no 877630-25-6 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide is a heterocyclic compound featuring a thiadiazole and pyrazolopyrimidine scaffold, linked via a sulfanylacetamide bridge. Its structure suggests potential bioactivity, particularly in medicinal chemistry, due to the presence of multiple pharmacophores. The thiadiazole moiety may enhance metabolic stability, while the pyrazolopyrimidine core is known for its role in kinase inhibition. The sulfanyl linkage offers flexibility for further derivatization. This compound is of interest in drug discovery for targeting enzymatic pathways, given its structural resemblance to known bioactive molecules. Suitable for research applications, it requires careful handling under controlled conditions due to its complex reactivity profile.
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide structure
877630-25-6 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
CAS No:877630-25-6
MF:C10H9N7O2S2
MW:323.354157209396
CID:6277373
PubChem ID:135541135
Update Time:2025-10-05

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
    • SR-01000019920
    • 877630-25-6
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
    • AKOS024653454
    • HMS2624J14
    • AB00687466-01
    • MLS000684954
    • SR-01000019920-1
    • F2503-0079
    • SMR000324912
    • CHEMBL1307380
    • Inchi: 1S/C10H9N7O2S2/c1-4-15-17-10(21-4)12-6(18)3-20-9-13-7-5(2-11-16-7)8(19)14-9/h2H,3H2,1H3,(H,12,17,18)(H2,11,13,14,16,19)
    • InChI Key: TYJGEKQHBVKIAD-UHFFFAOYSA-N
    • SMILES: S(CC(NC1=NN=C(C)S1)=O)C1=NC2=C(C=NN2)C(N1)=O

Computed Properties

  • Exact Mass: 323.02591490g/mol
  • Monoisotopic Mass: 323.02591490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 179Ų

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2503-0079-2μmol
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2503-0079-5μmol
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2503-0079-10μmol
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2503-0079-20μmol
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2503-0079-1mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2503-0079-2mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2503-0079-3mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2503-0079-4mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2503-0079-5mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2503-0079-10mg
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide
877630-25-6 90%+
10mg
$79.0 2023-05-16

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS: 877630-25-6)

In recent years, the compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS: 877630-25-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazolo[3,4-d]pyrimidine and thiadiazole moieties, has shown promising potential as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide involves a multi-step process that includes the formation of the pyrazolo[3,4-d]pyrimidine core, followed by the introduction of the thiadiazole moiety via a sulfanyl linkage. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological studies. Notably, researchers have explored its role as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are often dysregulated in cancer.

Biological evaluations have revealed that this compound exhibits selective inhibition against CDK2 and CDK9, with IC50 values in the low micromolar range. Molecular docking studies suggest that the pyrazolo[3,4-d]pyrimidine core interacts with the ATP-binding site of these kinases, while the thiadiazole moiety enhances binding affinity through additional hydrophobic interactions. These findings have spurred further investigations into its potential as an anticancer agent, with preliminary in vitro studies demonstrating significant antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancers.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological targets. For instance, studies have indicated its ability to interfere with DNA repair mechanisms, suggesting a possible role in combination therapies with DNA-damaging agents. Furthermore, its pharmacokinetic properties, such as solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo applications. Early results indicate that structural modifications, such as the introduction of solubilizing groups, could enhance its bioavailability.

Despite these promising findings, challenges remain in the development of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique structural features and versatile biological activities make it a valuable candidate for further exploration in drug discovery. Future research directions may include the development of derivatives with improved selectivity and efficacy, as well as the exploration of its applications in other disease areas beyond oncology.

In conclusion, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide represents a compelling example of how rational drug design and chemical biology can converge to yield novel therapeutic candidates. Its recent advancements underscore the importance of interdisciplinary approaches in medicinal chemistry and highlight its potential to address unmet medical needs. As research progresses, this compound may pave the way for new treatments in oncology and beyond.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk